N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
Description
N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a chemical compound that belongs to the class of piperidine carboxamides. It has been studied for its potential use in scientific research due to its unique properties.
Scientific Research Applications
Anticancer Potential
Research into propanamide derivatives bearing the 4-piperidinyl-1,3,4-oxadiazole moiety has shown promising anticancer activity. A study by Rehman et al. (2018) involved the synthesis of such derivatives, evaluating them as potential anticancer agents. These compounds exhibited significant activity against various cancer cell lines, highlighting the potential of N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide analogs in cancer therapy research (Rehman et al., 2018).
Enzyme Inhibition for Therapeutic Applications
The derivatives of piperidine, including those structurally related to N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide, have been evaluated for their anti-acetylcholinesterase (anti-AChE) activity. Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, finding that modifications to the benzamide moiety significantly increased enzymatic inhibition activity. This suggests the potential use of these compounds in developing treatments for neurodegenerative diseases such as Alzheimer's (Sugimoto et al., 1990).
Novel Synthetic Pathways and Ligand Development
Ma et al. (2017) explored the use of amide ligands derived from 4-hydroxy-L-proline and 2-methyl naphthalen-1-amine for Cu-catalyzed coupling reactions. Their research demonstrates the versatility of piperidine-based compounds in facilitating novel synthetic routes for producing pharmaceutically relevant molecules, potentially including derivatives of N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide (Ma et al., 2017).
Inhibitors of Soluble Epoxide Hydrolase
Derivatives resembling N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide have been investigated for their role as inhibitors of soluble epoxide hydrolase, an enzyme involved in various physiological processes including inflammation and blood pressure regulation. Thalji et al. (2013) identified 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors, highlighting the importance of the triazine heterocycle for potency and selectivity. This research supports the potential therapeutic applications of N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide analogs in cardiovascular and inflammatory diseases (Thalji et al., 2013).
properties
IUPAC Name |
N-(3-bromophenyl)-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrN2O3S/c1-20(18,19)16-7-5-10(6-8-16)13(17)15-12-4-2-3-11(14)9-12/h2-4,9-10H,5-8H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSZBFXZEFBVEHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromophenyl)-1-(methylsulfonyl)piperidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2,5-Dimethylphenyl)-4-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrazolo[1,5-a]pyrazine](/img/structure/B2678538.png)
![3-Methyl-N-(2-oxothiolan-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B2678541.png)
![6-(Trifluoromethyl)-4,5,6,7-tetrahydro-2H-triazolo[4,5-b]pyridine](/img/structure/B2678542.png)
![N-[(2-Methyl-5-thiophen-2-ylpyrazol-3-yl)methyl]-3-phenylpropanamide](/img/structure/B2678548.png)
![N-butyl-2-(6-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-ethylacetamide](/img/structure/B2678549.png)
![Naphthalene-1-carboxamide, N-[4-(4-nitrophenyl)thiazol-2-yl]-](/img/structure/B2678554.png)
